(9aS)-octahydro-1H-pyrido[1,2-a]piperazine; oxalic acid

• IUPAC Name: (9aS)-2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine;oxalic acid
• InChI: InChI=1S/C8H16N2.C2H2O4/c1-2-5-10-6-4-9-7-8(10)3-1;3-1(4)2(5)6/h8-9H,1-7H2;(H,3,4)(H,5,6)/t8-;/m0./s1
• InChI Key: IZLXUBUCSXDDSG-QRPNPIFTSA-N
• Canonical SMILES: C1CCN2CCNCC2C1.C(=O)(C(=O)O)O
• Isomeric SMILES: C1CCN2CCNC[C@@H]2C1.C(=O)(C(=O)O)O
• Molecular Formula: C10H18N2O4
• Molecular Weight: 230.26 g/mol

Description

“(9aS)-octahydro-1H-pyrido[1,2-a]piperazine” is a type of piperazine. Piperazine is an organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Oxalic acid, also known as ethanedioic acid, is an organic compound with the formula C2H2O4. It’s a colorless crystalline solid that forms a colorless solution in water.

Synthesis Analysis

The synthesis of oxalic acid can be achieved via oxidative CO coupling mediated by a dinuclear hydroxycarbonylcobalt(III) complex. Piperazine can be synthesized by reacting alcoholic ammonia with 1,2-dichloroethane, by the action of sodium and ethylene glycol on ethylene diamine hydrochloride, or by reduction of pyrazine with sodium in ethanol.

Molecular Structure Analysis

The molecular structure of oxalic acid plays a critical role in the closest packing in the structures of the acid and anhydrous and aqueous metal salts. The Co(III)-COOH bonds in the dinuclear hydroxycarbonylcobalt(III) complex can be feasibly photocleaved, leading to the formation of oxalic acid.

Chemical Reactions Analysis

In a titration, a carefully measured volume of a solution of known concentration is added to a measured volume of a solution containing a compound whose concentration is to be determined. The reaction used in a titration can be an acid–base reaction, a precipitation reaction, or an oxidation–reduction reaction.

Physical And Chemical Properties Analysis

Oxalic acid is a white crystalline solid that forms a colorless solution in water. It’s freely soluble in water and ethylene glycol, but insoluble in diethyl ether. Piperazine is also freely soluble in water and ethylene glycol, but insoluble in diethyl ether.

Scientific Research Applications

Application in Conducting Polymers

The compound is used in the synthesis of Silica-Polyaniline Nanocomposition. . .

Application in Wastewater Treatment

The compound plays a significant role in the efficient degradation of industrial wastewater containing high concentrations of chemical oxygen demand (COD) and ammonia nitrogen (NH3-N). .

Application in Crystallography

The compound has been used in the synthesis of new multicomponent solids of 9-ethyladenine and oxalic acid. .

Application in Magnetic Materials

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Application in Coordination Polymers

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Application in Antiferromagnetic Materials

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Mechanism of Action

Piperazine is a GABA receptor agonist. It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm.

Safety and Hazards

Oxalic acid is harmful if swallowed or in contact with skin. It causes serious eye damage and may cause damage to organs through prolonged or repeated exposure. Piperazine is also harmful if swallowed or in contact with skin. It may cause damage to organs through prolonged or repeated exposure.

Future Directions

Oxalic acid is a potential new platform chemical for material production as useful monomers such as glycolic acid can be derived from it. The European Horizon 2020 project “Ocean” is developing all these steps.